Cas no 96991-51-4 (5-(2-Mercapto-4-thiazolyl)-2-thiophenecarboxylic acid)

• Product Name: 5-(2-Mercapto-4-thiazolyl)-2-thiophenecarboxylic acid
• CAS No: 96991-51-4
• MF: C₈H₅NO₂S₃
• MW: 243.325797796249
• CID: 1990851
• PubChem ID: 13457466
• Update Time: 2025-04-21

5-(2-Mercapto-4-thiazolyl)-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Mercapto-4-thiazolyl)-2-thiophenecarboxylic acid
• 5-(2-sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxylic acid
• 57797-46-3
• 96991-51-4
• DTXSID50541332
• 5-(2-Thioxo-2,3-dihydrothiazol-4-yl)thiophene-2-carboxylic acid
• 5-(2-Sulfanylidene-2,3-dihydro-1,3-thiazol-4-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C8H5NO2S3/c10-7(11)6-2-1-5(14-6)4-3-13-8(12)9-4/h1-3H,(H,9,12)(H,10,11)
• InChI Key： UTDLZVFXHRLODC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1=CSC(N1)=S

Computed Properties

• Exact Mass: 242.94824192Da
• Monoisotopic Mass: 242.94824192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 135Ų